Cas no 336783-92-7 (4-Hydroxy-1-methyl-1H-indole-2-carboxylic acid)

• Product Name: 4-Hydroxy-1-methyl-1H-indole-2-carboxylic acid
• CAS No: 336783-92-7
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• MDL: MFCD20645902
• CID: 5611779
• PubChem ID: 10219758
• Update Time: 2025-07-19

4-Hydroxy-1-methyl-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-8639844
• Z1262528629
• CKZLTECAOSGTBC-UHFFFAOYSA-N
• 4-Hydroxy-1-methyl-1H-indole-2-carboxylic acid
• SCHEMBL2326927
• 336783-92-7

• MDL： MFCD20645902
• Inchi： 1S/C10H9NO3/c1-11-7-3-2-4-9(12)6(7)5-8(11)10(13)14/h2-5,12H,1H3,(H,13,14)
• InChI Key： CKZLTECAOSGTBC-UHFFFAOYSA-N
• SMILES： OC1=CC=CC2=C1C=C(C(=O)O)N2C

Computed Properties

• Exact Mass: 191.058243149g/mol
• Monoisotopic Mass: 191.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 62.5Ų

Additional information on 4-Hydroxy-1-methyl-1H-indole-2-carboxylic acid

Recent Advances in the Study of 4-Hydroxy-1-methyl-1H-indole-2-carboxylic acid (CAS: 336783-92-7)

The compound 4-Hydroxy-1-methyl-1H-indole-2-carboxylic acid (CAS: 336783-92-7) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. Recent studies have explored its structural properties, biological activities, and synthetic pathways, shedding light on its versatility as a scaffold for novel therapeutic agents. This research brief aims to summarize the latest findings and highlight the implications for future research and applications.

One of the key areas of investigation has been the compound's role as a building block for the synthesis of indole-based derivatives. Indole derivatives are known for their diverse pharmacological activities, including anti-inflammatory, anticancer, and antimicrobial effects. Researchers have successfully utilized 4-Hydroxy-1-methyl-1H-indole-2-carboxylic acid to develop new analogs with enhanced bioactivity and selectivity. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in designing inhibitors targeting specific enzymes involved in inflammatory pathways.

Another significant advancement is the exploration of the compound's mechanism of action at the molecular level. Structural analysis using X-ray crystallography and NMR spectroscopy has revealed its binding interactions with various biological targets. These insights have been instrumental in optimizing the compound's pharmacokinetic properties, such as solubility and metabolic stability. A 2023 study in Bioorganic & Medicinal Chemistry Letters highlighted the compound's potential as a lead molecule for developing drugs targeting neurodegenerative diseases, owing to its ability to cross the blood-brain barrier.

In addition to its therapeutic potential, recent research has also focused on improving the synthetic routes for 4-Hydroxy-1-methyl-1H-indole-2-carboxylic acid. Green chemistry approaches, including catalytic methods and solvent-free reactions, have been employed to enhance yield and reduce environmental impact. A notable example is a 2022 publication in Organic Process Research & Development, which described an efficient, scalable synthesis of the compound using palladium-catalyzed coupling reactions.

Despite these promising developments, challenges remain in translating the compound's potential into clinical applications. Issues such as toxicity profiles, formulation stability, and large-scale production need to be addressed. Ongoing studies are investigating these aspects, with preliminary results suggesting that further structural modifications could mitigate some of these limitations. Collaborative efforts between academia and industry are expected to accelerate the compound's progression from bench to bedside.

In conclusion, 4-Hydroxy-1-methyl-1H-indole-2-carboxylic acid (CAS: 336783-92-7) represents a valuable scaffold in medicinal chemistry, with recent research underscoring its potential in diverse therapeutic areas. Continued exploration of its properties and applications will likely yield innovative solutions to unmet medical needs. This brief serves as a snapshot of the current state of research and a call to action for further investigation into this promising compound.